1-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)piperidine-4-carboxamide

Specification

• CAS No.: 923508-40-1
• Molecular Formula: C20H19FN4O3S2
• Molecular Weight: 446.52
• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• Standard InChI: InChI=1S/C20H19FN4O3S2/c21-15-4-6-16(7-5-15)30(27,28)25-11-8-14(9-12-25)19(26)24-20-23-18(13-29-20)17-3-1-2-10-22-17/h1-7,10,13-14H,8-9,11-12H2,(H,23,24,26)
• Standard InChI Key: KQWGKXZRQAWZMX-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)NC2=NC(=CS2)C3=CC=CC=N3)S(=O)(=O)C4=CC=C(C=C4)F

Introduction

The compound 1-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)piperidine-4-carboxamide is a complex organic molecule that incorporates several functional groups, including a sulfonyl group, a pyridinyl group, a thiazolyl group, and a piperidine ring. This compound is not directly mentioned in the provided search results, so we will discuss its structure and potential applications based on related compounds and general principles of organic chemistry.

Potential Applications

Compounds with similar structures often have applications in pharmaceuticals, particularly in areas such as:

• Neurological Disorders: Piperidine derivatives are known for their neuroactive properties.

• Antimicrobial Agents: Thiazoles are known for their antimicrobial properties.

• Cancer Therapy: Some sulfonyl compounds have been explored for their anticancer activities.

Synthesis and Characterization

The synthesis of such compounds typically involves multiple steps, including the formation of the piperidine ring, the introduction of the sulfonyl group, and the incorporation of the pyridinyl and thiazolyl moieties. Characterization would involve spectroscopic methods like NMR and mass spectrometry.

Research Findings

While specific research findings on this exact compound are not available, related compounds have shown promising biological activities. For instance, piperidine derivatives have been studied for their neuroleptic activities, and thiazoles have been explored for their antimicrobial properties.

Data Table: Comparison of Related Compounds

Compound	Molecular Weight	Potential Applications
(2S)-1-[(4-fluorophenyl)methylsulfonyl]-N-[(2S)-3-(4-fluorophenyl)-1-oxo-1-(pyridin-3-ylmethylamino)propan-2-yl]piperidine-2-carboxamide	556.6 g/mol	Pharmaceutical research
(2S,4R,5S)-4-fluoro-1-(4-fluorophenyl)sulfonyl-5-methyl-N-[[2-[2-(trifluoromethyl)pyrimidin-5-yl]pyridin-4-yl]methyl]pyrrolidine-2-carboxamide	541.5 g/mol	Antimicrobial or anticancer research
1-(2-Fluorophenyl)-4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazine	417.5 g/mol	Neurological disorders

This table highlights the diversity of compounds with similar structural elements and their potential applications in pharmaceutical research.